50-65-7

Niclosamide

In Stock

• CAS RN:
• 50-65-7

• Formula:
• C13H8Cl2N2O4

• InChI:
• InChI=1S/C13H8Cl2N2O4/c14-7-1-4-12(18)9(5-7)13(19)16-11-3-2-8(17(20)21)6-10(11)15/h1-6,18H,(H,16,19)

• InChIKey:
• RJMUSRYZPJIFPJ-UHFFFAOYSA-N

• Antihelminthic, anticancer and protonophric agent. STAT3 inhibitor (IC50 = 0.25 μM). Shown to inhibit a number of downstream signaling pathways including mTORC1, Wnt/β-catinin, NF-κB, notch and ROS.
  Niclosamide is an anthelmintic that disrupts mitochondrial metabolism in parasitic worms and animal models. It inhibits STAT3 transcriptional activity (IC50 = 0.25 μM in a reporter assay) and stimulates autophagy by reversibly inhibiting mammalian target of rapamycin complex 1 (mTORC1) signaling in MCF-7 cells expressing EGFP-LC3.2,4 It completely inhibits phosphorylation of ribosomal S6 kinases (S6K) when used at a concentration of 3 µM. Niclosamide (1 µM) induces mitochondrial uncoupling, decreasing cellular ATP concentrations and increasing the ratio of ADP to ATP in HepG2 cells, and activates AMP-activated protein kinase (AMPK) in NIH3T3 cells. It also increases lipid...

Thieno[3,4-b]thiophene

In Stock

• CAS RN:
• 250-65-7

• Formula:
• C6H4S2

• InChI:
• InChI=1S/C6H4S2/c1-2-8-6-4-7-3-5(1)6/h1-4H

• InChIKey:
• PFZLGKHSYILJTH-UHFFFAOYSA-N

• Thieno[3,4-b]thiophene is a useful research compound. Its molecular formula is C6H4S2 and its molecular weight is 140.2 g/mol. The purity is usually 95%.

Benzenamine, 3-[3-(dimethoxymethylsilyl)propoxy]-

• CAS RN:
• 71550-65-7

• Formula:
• C12H21NO3Si

• InChI:
• InChI=1S/C12H21NO3Si/c1-14-17(3,15-2)9-5-8-16-12-7-4-6-11(13)10-12/h4,6-7,10H,5,8-9,13H2,1-3H3

• InChIKey:
• CQAKEDKOKFHMSM-UHFFFAOYSA-N

• Benzenamine, 3-[3-(dimethoxymethylsilyl)propoxy]- is a useful research compound. Its molecular formula is C12H21NO3Si and its molecular weight is 255.38 g/mol. The purity is usually 95%.

1-Nitrosopiperidin-2-one

Usually In Stock

• CAS RN:
• 50550-65-7

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c8-5-3-1-2-4-7(5)6-9/h1-4H2

• InChIKey:
• WSCRFSFJAXCRAT-UHFFFAOYSA-N

• 1-Nitrosopiperidin-2-one is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.

Azoxybenzene

Usually In Stock

• CAS RN:
• 21650-65-7

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c15-14(12-9-5-2-6-10-12)13-11-7-3-1-4-8-11/h1-10H

• InChIKey:
• GAUZCKBSTZFWCT-UHFFFAOYSA-N

• Azoxybenzene appears as bright yellow crystals or yellowish-brown solid. (NTP, 1992)
  Azoxybenzene is an azoxy compound.

N'-{(E)-[4-(dimethylamino)phenyl]methylidene}-3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403650-65-7

• Formula:
• C21H23N5O

• InChI:
• InChI=1S/C21H23N5O/c1-4-15-5-9-17(10-6-15)19-13-20(24-23-19)21(27)25-22-14-16-7-11-18(12-8-16)26(2)3/h5-14H,4H2,1-3H3,(H,23,24)(H,25,27)/b22-14+

• InChIKey:
• ZSRDXZJCBDZKRC-HYARGMPZSA-N

• N'-{(E)-[4-(dimethylamino)phenyl]methylidene}-3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C21H23N5O and its molecular weight is 361.449. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(naphthalene-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-65-7

• Formula:
• C26H18ClN3O4S

• InChI:
• InChI=1S/C26H18ClN3O4S/c1-2-34-26(33)22-20-14-35-24(21(20)25(32)30(29-22)19-11-9-18(27)10-12-19)28-23(31)17-8-7-15-5-3-4-6-16(15)13-17/h3-14H,2H2,1H3,(H,28,31)

• InChIKey:
• RPLFQZFPDGGHCT-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(naphthalene-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H18ClN3O4S and its molecular weight is 503.96. The purity is usually 95%.

1-Tert-Butyl-4-[(Methylamino)Methyl]-2-Pyrrolidinone

In Stock

• CAS RN:
• 893750-65-7

• Formula:
• C10H20N2O

• InChI:
• InChI=1S/C10H20N2O/c1-10(2,3)12-7-8(6-11-4)5-9(12)13/h8,11H,5-7H2,1-4H3

• InChIKey:
• QHCANGFDOHUVAH-UHFFFAOYSA-N

• 1-Tert-Butyl-4-[(Methylamino)Methyl]-2-Pyrrolidinone is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.

4'-Chloro-3'-fluoro-2-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898750-65-7

• Formula:
• C18H17ClFNO2

• InChI:
• InChI=1S/C18H17ClFNO2/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• AEPHVJMLYFNNSK-UHFFFAOYSA-N

• 4'-Chloro-3'-fluoro-2-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO2 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

3-Bromo-5-methoxybenzaldehyde

In Stock

• CAS RN:
• 262450-65-7

• Formula:
• C8H7BrO2

• InChI:
• InChI=1S/C8H7BrO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-5H,1H3

• InChIKey:
• GCXBEEKTPWZHJN-UHFFFAOYSA-N

• 3-Bromo-5-methoxybenzaldehyde, also known as 3-Bromo-5-methoxybenzaldehyde, is a useful research compound. Its molecular formula is C8H7BrO2 and its molecular weight is 215.04 g/mol. The purity is usually 95%.

N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(pyrimidin-2-yloxy)acetamide

In Stock

• CAS RN:
• 1797650-65-7

• Formula:
• C16H20N6O2

• InChI:
• InChI=1S/C16H20N6O2/c1-11-14(12(2)20-15(19-11)22-8-3-4-9-22)21-13(23)10-24-16-17-6-5-7-18-16/h5-7H,3-4,8-10H2,1-2H3,(H,21,23)

• InChIKey:
• XRVHXOBTTLWWCE-UHFFFAOYSA-N

• N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(pyrimidin-2-yloxy)acetamide is a useful research compound. Its molecular formula is C16H20N6O2 and its molecular weight is 328.376. The purity is usually 95%.

Azeliragon HCl

In Stock

• CAS RN:
• 1284150-65-7

• Formula:
• C32H40Cl3N3O2

• InChI:
• InChI=1S/C32H38ClN3O2.2ClH/c1-4-7-9-32-34-31(25-10-16-28(17-11-25)37-23-8-22-35(5-2)6-3)24-36(32)27-14-20-30(21-15-27)38-29-18-12-26(33)13-19-29;;/h10-21,24H,4-9,22-23H2,1-3H3;2*1H

• InChIKey:
• CQAGJWKITXAOAM-UHFFFAOYSA-N

• Azeliragon, also known as TTP488 and PF-04494700, is a potent and orally active RAGE inhibitor. RAGE (receptor for advanced glycation endproducts) is a pattern recognition receptor, which affects the movement of amyloid, an Alzheimer's-associated protein, into the brain. In preclinical studies, azeliragon decreased brain amyloid in mice and improved their performance on behavior tests. Azeliragon is a promising agent for for Alzheimer's disease and cerebral amyloid angiopathy.